Cas no 2377034-52-9 (Tert-butyl 4-[(5-bromopyrazin-2-yl)-methylamino]piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-[(5-bromopyrazin-2-yl)-methylamino]piperidine-1-carboxylate
• CAS No: 2377034-52-9
• MF: C₁₅H₂₃BrN₄O₂
• MW: 371.272722482681
• CID: 6338459
• PubChem ID: 145913348
• Update Time: 2025-06-12

Tert-butyl 4-[(5-bromopyrazin-2-yl)-methylamino]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 4-[(5-bromopyrazin-2-yl)-methylamino]piperidine-1-carboxylate
• EN300-7446514
• 2377034-52-9
• tert-butyl 4-[(5-bromopyrazin-2-yl)(methyl)amino]piperidine-1-carboxylate

• Inchi： 1S/C15H23BrN4O2/c1-15(2,3)22-14(21)20-7-5-11(6-8-20)19(4)13-10-17-12(16)9-18-13/h9-11H,5-8H2,1-4H3
• InChI Key： GFWTYBPWFJIXDO-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=N1)N(C)C1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 370.10044g/mol
• Monoisotopic Mass: 370.10044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 58.6Ų

Additional information on Tert-butyl 4-[(5-bromopyrazin-2-yl)-methylamino]piperidine-1-carboxylate

Recent Advances in the Study of Tert-butyl 4-[(5-bromopyrazin-2-yl)-methylamino]piperidine-1-carboxylate (CAS: 2377034-52-9)

The compound Tert-butyl 4-[(5-bromopyrazin-2-yl)-methylamino]piperidine-1-carboxylate (CAS: 2377034-52-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its piperidine core and bromopyrazine moiety, serves as a key intermediate in the synthesis of various pharmacologically active compounds. Recent studies have focused on its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

One of the primary research objectives surrounding this compound is its role in the synthesis of novel kinase inhibitors. Kinases are critical regulators of cellular signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer and inflammatory disorders. The bromopyrazine group in Tert-butyl 4-[(5-bromopyrazin-2-yl)-methylamino]piperidine-1-carboxylate provides a versatile handle for further functionalization, enabling the creation of diverse kinase inhibitors with improved selectivity and potency.

Recent methodologies employed in the study of this compound include advanced synthetic chemistry techniques, such as palladium-catalyzed cross-coupling reactions, which allow for the efficient introduction of various substituents at the bromine position. Additionally, computational modeling and structure-activity relationship (SAR) studies have been utilized to optimize the compound's interactions with kinase targets. These approaches have yielded promising results, with several derivatives demonstrating potent inhibitory activity against specific kinases.

In terms of experimental outcomes, researchers have reported successful derivatization of Tert-butyl 4-[(5-bromopyrazin-2-yl)-methylamino]piperidine-1-carboxylate to produce compounds with enhanced binding affinities for target kinases. For instance, one study highlighted the synthesis of a series of analogs that exhibited nanomolar inhibition constants against a panel of cancer-related kinases. These findings underscore the compound's utility as a scaffold for the development of next-generation therapeutics.

Furthermore, the compound's pharmacokinetic properties have been investigated to assess its suitability as a drug candidate. Preliminary data suggest that derivatives of Tert-butyl 4-[(5-bromopyrazin-2-yl)-methylamino]piperidine-1-carboxylate exhibit favorable metabolic stability and bioavailability, making them attractive candidates for further preclinical development. However, challenges such as off-target effects and potential toxicity profiles remain to be addressed in subsequent studies.

In conclusion, Tert-butyl 4-[(5-bromopyrazin-2-yl)-methylamino]piperidine-1-carboxylate (CAS: 2377034-52-9) represents a valuable building block in medicinal chemistry, with demonstrated potential in the design of kinase inhibitors. Ongoing research aims to expand its applications and optimize its pharmacological properties, paving the way for novel therapeutic interventions. Future studies will likely focus on in vivo efficacy and safety evaluations, as well as the exploration of additional biological targets.